molecular formula C7H9N3O2S2 B8481050 3-Thioureido-benzenesulfonamide CAS No. 5657-42-1

3-Thioureido-benzenesulfonamide

Cat. No. B8481050
CAS RN: 5657-42-1
M. Wt: 231.3 g/mol
InChI Key: RHQOJJGJLHNWMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Thioureido-benzenesulfonamide is a useful research compound. Its molecular formula is C7H9N3O2S2 and its molecular weight is 231.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Thioureido-benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Thioureido-benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5657-42-1

Molecular Formula

C7H9N3O2S2

Molecular Weight

231.3 g/mol

IUPAC Name

(3-sulfamoylphenyl)thiourea

InChI

InChI=1S/C7H9N3O2S2/c8-7(13)10-5-2-1-3-6(4-5)14(9,11)12/h1-4H,(H3,8,10,13)(H2,9,11,12)

InChI Key

RHQOJJGJLHNWMI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)S(=O)(=O)N)NC(=S)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 10 g (48 mmol) 3-Amino-benzenesulfonamide hydrochloride in 100 ml THF and 8.2 ml (48 mmol) N,N-Diisopropylethylamine was treated with 6.45 ml (48 mmol) benzoyl isothiocyanate and allowed to stir at room temperature. After evaporation to dryness the residue was suspended in diethyl ether. The precipitate was filtered off, dried and suspended in 130 ml methanol and 100 ml THF. K2CO3 (130 mmol) in 45 ml water was added and the mixture was stirred for 60 h at room temperature. The mixture was evaporated to drynes and the residue was treated with water and extracted with ethyl acetate. The combined organic layers were dried with MgSO4 filtered and evaporated to dryness. After suspending the residue in diethyl ether, filtration and drying 8.4 g (76%) of the title compound was obtained as white solid.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
8.2 mL
Type
reactant
Reaction Step One
Quantity
6.45 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
130 mmol
Type
reactant
Reaction Step Two
Name
Quantity
45 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.